Cas no 452929-54-3 (4-Bromo-4'-cyanobenzophenone)

• Product Name: 4-Bromo-4'-cyanobenzophenone
• CAS No: 452929-54-3
• MF: C₁₄H₈BrNO
• MW: 286.123422622681
• MDL: MFCD00672021
• CID: 929873
• PubChem ID: 20334239
• Update Time: 2025-04-19

4-Bromo-4'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromobenzoyl)benzonitrile
• 4-Bromo-4\'-cyanobenzophenone
• 4-broMo-4'-cyanobenzophenone
• MFCD00672021
• DTXSID30605608
• 452929-54-3
• CS-0360086
• AC6163
• CTA92954
• SY247576
• SCHEMBL4811505
• AKOS016017773
• 4-Bromo-4'-cyanobenzophenone

• MDL： MFCD00672021
• Inchi： 1S/C14H8BrNO/c15-13-7-5-12(6-8-13)14(17)11-3-1-10(9-16)2-4-11/h1-8H
• InChI Key： YRVOJWYIXLYAEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 284.97900
• Monoisotopic Mass: 284.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 425.4°C at 760 mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.655
• PSA: 40.86000
• LogP: 3.55178

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones